Cas no 1449693-24-6 (5-Bromo-2H-pyrazolo3,4-bpyridine)

• Product Name: 5-Bromo-2H-pyrazolo3,4-bpyridine
• CAS No: 1449693-24-6
• MF: C₆H₄BrN₃
• MW: 198.020059585571
• MDL: MFCD27988163
• CID: 4671284
• PubChem ID: 40427454
• Update Time: 2025-10-20

5-Bromo-2H-pyrazolo3,4-bpyridine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1H-pyrazolo[3,4-b]pyridine
• 5-Bromo-2H-pyrazolo[3,4-b]pyridine
• 5-BROMO-1H-PYRAZO[3,4-B]PYRIDINE
• 1H-PYRAZOLO[3,4-B]PYRIDINE, 5-BROMO-
• 5-bromo-7-azaindazole
• PubChem17877
• 7-Aza-5-bromo-1H-indole
• KSC496O5J
• 5-Bromopyrazolo[3,4-b]pyridine
• AMPD00139
• BASYLPMLKGQZOG-UHFFFAOYSA-N
• BCP26968
• 5-Bromo-1H-pyrazolo3,4-bpyridine
• CB0215
• 5-bromo-1h-pyrazolo [3,4-b]pyridine
• 5beta
• BS-2124
• 1449693-24-6
• HY-69077
• D80273
• J-516806
• AC-22768
• 5-bromanyl-1H-pyrazolo[3,4-b]pyridine
• 875781-17-2
• MFCD27988163
• A842276
• ALBB-032660
• B4363
• SCHEMBL15328990
• DTXSID30654277
• DB-006961
• AKOS005259709
• MFCD05663982
• PB12341
• EN300-198140
• 5-bromo-1H-Pyrazolo[3,4-b] pyridine
• DB-413643
• 5-Bromo-1H-pyrazolo[3 pound not4-b]pyridine
• SY006972
• 5-Bromo-1H-pyrazolo[3,4-b]pyridine, AldrichCPR
• SCHEMBL10329
• Q-101261
• CS-D0844
• CS-0166854
• 5-Bromo-2H-pyrazolo3,4-bpyridine

• MDL： MFCD27988163
• Inchi： 1S/C6H4BrN3/c7-5-1-4-2-9-10-6(4)8-3-5/h1-3H,(H,8,9,10)
• InChI Key： BASYLPMLKGQZOG-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C(C=NN2)=C1

Computed Properties

• Exact Mass: 196.95886g/mol
• Monoisotopic Mass: 196.95886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 41.6

Additional information on 5-Bromo-2H-pyrazolo3,4-bpyridine

Comprehensive Overview of 5-Bromo-2H-pyrazolo[3,4-b]pyridine (CAS No. 1449693-24-6)

5-Bromo-2H-pyrazolo[3,4-b]pyridine (CAS No. 1449693-24-6) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This brominated pyrazolopyridine derivative serves as a versatile building block in organic synthesis, particularly in the development of kinase inhibitors and other bioactive molecules. Its molecular formula, C₆H₄BrN₃, highlights the presence of a bromo substituent, which enhances its reactivity in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings.

Recent studies emphasize the role of 5-Bromo-2H-pyrazolo[3,4-b]pyridine in drug discovery, especially for targeting cancer-related pathways. Researchers are exploring its potential in designing JAK2 inhibitors and CDK4/6 inhibitors, aligning with the growing demand for precision oncology therapeutics. The compound’s pyrazolo[3,4-b]pyridine core is structurally analogous to purines, making it a valuable scaffold for modulating protein-protein interactions. This has led to increased interest in its applications for neurodegenerative disease research, where kinase dysregulation is a key pathological factor.

From a synthetic chemistry perspective, CAS No. 1449693-24-6 is often utilized in palladium-catalyzed reactions, owing to the bromine atom’s ability to act as a leaving group. Its compatibility with high-throughput screening platforms further underscores its utility in modern medicinal chemistry. A notable trend in 2023 involves integrating this compound into AI-driven drug design workflows, where computational models predict its binding affinity to target proteins. Such advancements address frequently searched queries like "heterocyclic compounds in drug discovery" and "brominated scaffolds for kinase inhibitors."

Environmental and regulatory considerations are also critical when discussing 5-Bromo-2H-pyrazolo[3,4-b]pyridine. While it is not classified as hazardous under current guidelines, its handling requires adherence to green chemistry principles to minimize waste. The compound’s stability under ambient conditions makes it suitable for global supply chains, a topic frequently explored in pharmaceutical logistics forums. Additionally, its patent landscape reveals ongoing innovations, with several applications filed for its derivatives in immunotherapy and antiviral therapies.

In summary, 5-Bromo-2H-pyrazolo[3,4-b]pyridine (CAS No. 1449693-24-6) exemplifies the intersection of synthetic chemistry and biomedical research. Its adaptability to structure-activity relationship (SAR) studies and compatibility with cutting-edge technologies like machine learning ensure its relevance in addressing contemporary challenges in life sciences. As the scientific community continues to explore its potential, this compound remains a focal point for innovations in small-molecule therapeutics and material science.